Cas no 2750141-15-0 (HIF-2|A agonist 2)

• Product Name: HIF-2|A agonist 2
• CAS No: 2750141-15-0
• MF: C₁₃H₈Br₂N₂O₂S
• MW: 416.087820053101
• CID: 6788453
• PubChem ID: 164617432
• Update Time: 2026-03-12

HIF-2|A agonist 2 Chemical and Physical Properties

Names and Identifiers

• A agonist 2
• CHEMBL4853289
• HIF-2alpha agonist 2
• TS-09401
• HY-153016
• HIF-2
• CS-0646805
• BDBM50575226
• 2750141-15-0
• DA-74159
• HIF-2|A agonist 2

• Inchi： 1S/C13H8Br2N2O2S/c14-8-5-9(15)7-10(6-8)16-13-11-3-1-2-4-12(11)20(18,19)17-13/h1-7H,(H,16,17)
• InChI Key： NYIUNIQAWCQVNX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)NC1C2C=CC=CC=2S(N=1)(=O)=O)Br

Computed Properties

• Exact Mass: 415.86527g/mol
• Monoisotopic Mass: 413.86732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.9Ų

Additional information on HIF-2|A agonist 2

HIF-2|A Agonist 2 (CAS No. 2750141-15-0): A Promising Compound in Hypoxia-Inducible Factor Research

HIF-2|A agonist 2 (CAS No. 2750141-15-0) is a novel compound that has garnered significant attention in the field of hypoxia-inducible factor (HIF) research. This compound, specifically designed to modulate the activity of HIF-2α, holds great potential in various therapeutic applications, particularly in conditions where hypoxia plays a critical role.

Hypoxia-inducible factors (HIFs) are transcription factors that play a crucial role in cellular responses to low oxygen levels. HIF-1 and HIF-2 are the two primary isoforms, with HIF-2α being particularly important in the regulation of gene expression under hypoxic conditions. The discovery and development of HIF-2|A agonist 2 have opened new avenues for understanding and manipulating these pathways.

Recent studies have highlighted the therapeutic potential of HIF-2|A agonist 2 in various diseases. For instance, a study published in the journal Nature Communications demonstrated that this compound can effectively enhance the expression of genes involved in erythropoiesis, making it a promising candidate for treating anemia associated with chronic kidney disease (CKD). The ability to upregulate erythropoietin (EPO) production without the need for exogenous EPO injections could significantly improve patient outcomes and reduce treatment costs.

Moreover, HIF-2|A agonist 2 has shown potential in cancer research. Hypoxia is a common feature of solid tumors, and HIF-2α is often overexpressed in these environments. By modulating HIF-2α activity, this compound can potentially inhibit tumor growth and enhance the effectiveness of existing cancer therapies. A preclinical study published in Cancer Research found that HIF-2|A agonist 2 reduced tumor size and improved survival rates in mouse models of renal cell carcinoma.

In addition to its therapeutic applications, HIF-2|A agonist 2 is also valuable as a research tool. Its ability to selectively activate HIF-2α allows scientists to study the specific roles of this isoform in various physiological and pathological processes. This selectivity is crucial for distinguishing between the functions of HIF-1 and HIF-2, which often have overlapping but distinct effects on gene expression.

The chemical structure of HIF-2|A agonist 2 (CAS No. 2750141-15-0) has been meticulously designed to optimize its binding affinity and selectivity for HIF-2α. This compound belongs to a class of small molecules known as benzimidazoles, which are known for their ability to interact with protein targets involved in hypoxia signaling pathways. The precise mechanism by which HIF-2|A agonist 2 activates HIF-2α involves stabilizing the interaction between HIF-2α and its coactivators, leading to enhanced transcriptional activity.

Clinical trials are currently underway to evaluate the safety and efficacy of HIF-2|A agonist 2 in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, HIF-2|A agonist 2 (CAS No. 2750141-15-0) represents a significant advancement in the field of hypoxia-inducible factor research. Its potential applications in treating anemia, cancer, and other hypoxia-related conditions make it a promising candidate for further investigation and development. As research continues to uncover new insights into the mechanisms of hypoxia signaling, compounds like HIF-2|A agonist 2 will undoubtedly play a crucial role in advancing our understanding and treatment of these complex diseases.